Cas no 2124623-65-8 (Spiro[2,3-dihydro-1H-naphthalene-4,3'-piperidine]-1'-carboxamide)

• Product Name: Spiro[2,3-dihydro-1H-naphthalene-4,3'-piperidine]-1'-carboxamide
• CAS No: 2124623-65-8
• MF: C₁₅H₂₀N₂O
• MW: 244.332103729248
• CID: 6350342
• PubChem ID: 127437163
• Update Time: 2025-06-03

Spiro[2,3-dihydro-1H-naphthalene-4,3'-piperidine]-1'-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2124623-65-8
• 3,4-dihydro-2H-spiro[naphthalene-1,3'-piperidine]-1'-carboxamide
• EN300-7536308
• Spiro[2,3-dihydro-1H-naphthalene-4,3'-piperidine]-1'-carboxamide

• Inchi： 1S/C15H20N2O/c16-14(18)17-10-4-9-15(11-17)8-3-6-12-5-1-2-7-13(12)15/h1-2,5,7H,3-4,6,8-11H2,(H2,16,18)
• InChI Key： HKAHJYJXSNBMHX-UHFFFAOYSA-N
• SMILES： O=C(N)N1CCCC2(C3C=CC=CC=3CCC2)C1

Computed Properties

• Exact Mass: 244.157563266g/mol
• Monoisotopic Mass: 244.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 46.3Ų

Additional information on Spiro[2,3-dihydro-1H-naphthalene-4,3'-piperidine]-1'-carboxamide

Research Briefing on Spiro[2,3-dihydro-1H-naphthalene-4,3'-piperidine]-1'-carboxamide (CAS: 2124623-65-8)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the potential of Spiro[2,3-dihydro-1H-naphthalene-4,3'-piperidine]-1'-carboxamide (CAS: 2124623-65-8) as a promising scaffold for drug discovery. This compound, characterized by its unique spirocyclic structure, has garnered significant attention due to its potential applications in targeting various disease pathways, particularly in oncology and neurology. The following briefing synthesizes the latest research findings, methodologies, and implications associated with this compound.

The structural complexity of Spiro[2,3-dihydro-1H-naphthalene-4,3'-piperidine]-1'-carboxamide offers a versatile platform for chemical modifications, enabling the exploration of diverse biological activities. Recent studies have focused on optimizing its pharmacokinetic properties, such as solubility and metabolic stability, to enhance its therapeutic potential. Computational modeling and high-throughput screening have been instrumental in identifying key interactions between this compound and target proteins, particularly those involved in signal transduction pathways.

One of the most notable findings is the compound's affinity for G-protein-coupled receptors (GPCRs), which are critical in regulating cellular responses to external stimuli. Preliminary in vitro assays have demonstrated its ability to modulate receptor activity, suggesting potential applications in treating disorders like Parkinson's disease and certain types of cancer. Additionally, its spirocyclic core has shown promise in overcoming drug resistance mechanisms, a common challenge in chemotherapy.

Further investigations into the mechanistic pathways revealed that Spiro[2,3-dihydro-1H-naphthalene-4,3'-piperidine]-1'-carboxamide exhibits selective inhibition of specific kinases, such as cyclin-dependent kinases (CDKs), which play a pivotal role in cell cycle regulation. This selectivity minimizes off-target effects, thereby reducing potential side effects. Animal studies have corroborated these findings, showing significant tumor growth inhibition in xenograft models without observable toxicity at therapeutic doses.

Despite these promising results, challenges remain in scaling up synthesis and ensuring consistent bioavailability. Researchers are exploring novel synthetic routes, including asymmetric catalysis, to improve yield and purity. Collaborative efforts between academia and industry are underway to accelerate the transition from preclinical studies to clinical trials, with several patents already filed for derivatives of this compound.

In conclusion, Spiro[2,3-dihydro-1H-naphthalene-4,3'-piperidine]-1'-carboxamide represents a compelling candidate for further drug development. Its unique structural features, combined with its demonstrated biological activity, position it as a valuable tool for addressing unmet medical needs. Future research should focus on elucidating its full therapeutic spectrum and optimizing formulation strategies for clinical application.